Cas no 250358-46-4 (3-Ethyl-1-methyl-1H-imidazol-3-ium hydroxide)

• Product Name: 3-Ethyl-1-methyl-1H-imidazol-3-ium hydroxide
• CAS No: 250358-46-4
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• MDL: MFCD18427913
• CID: 2837712
• PubChem ID: 11499214
• Update Time: 2025-05-19

3-Ethyl-1-methyl-1H-imidazol-3-ium hydroxide Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-1-methyl-1H-imidazol-3-ium hydroxide
• 1-ethyl-3-methylimidazolium hydroxide
• 1-ethyl-3-methylimidazol-3-ium;hydroxide
• 1H-Imidazolium, 3-ethyl-1-methyl-, hydroxide (1:1)
• EMIM OH
• 1-Ethyl-3-methylimidazolium hydroxide solution
• 1-ethyl-3-methylimidazol-3-ium,hydroxide
• AMY19717
• 1-ethyl-3-methyl-1H-imidazol-3-ium hydroxide
• 1-ETHYL-3-METHYLIMIDAZOLIUM HYDROXIDE S
• PTAWFMIDYHSANN-UHFFFAOYSA-M
• AKOS030228448
• CS-0172926
• A11510
• 3-Ethyl-1-methyl-1h-imidazol-3-iumhydroxide
• SCHEMBL409262
• DTXSID60467579
• 250358-46-4
• MFCD18427913

• MDL： MFCD18427913
• Inchi： 1S/C6H11N2.H2O/c1-3-8-5-4-7(2)6-8;/h4-6H,3H2,1-2H3;1H2/q+1;/p-1
• InChI Key： PTAWFMIDYHSANN-UHFFFAOYSA-M
• SMILES： [OH-].N1(C=C[N+](C)=C1)CC

Computed Properties

• Exact Mass: 128.094963011g/mol
• Monoisotopic Mass: 128.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 72.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.8

Additional information on 3-Ethyl-1-methyl-1H-imidazol-3-ium hydroxide

3-Ethyl-1-methyl-1H-imidazol-3-ium Hydroxide: An Overview of a Versatile Compound (CAS No. 250358-46-4)

3-Ethyl-1-methyl-1H-imidazol-3-ium hydroxide (CAS No. 250358-46-4) is a compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research due to its unique properties and potential applications. This compound belongs to the class of imidazolium salts, which are known for their wide range of biological activities and chemical reactivity. In this article, we will delve into the structure, synthesis, properties, and recent research findings related to 3-Ethyl-1-methyl-1H-imidazol-3-ium hydroxide.

The molecular formula of 3-Ethyl-1-methyl-1H-imidazol-3-ium hydroxide is C₇H₁₂N₂O, and it has a molecular weight of approximately 140.18 g/mol. The compound features an imidazolium ring with an ethyl group at the 3-position and a methyl group at the 1-position. The presence of the hydroxide ion (OH^-) makes it a salt form, which can influence its solubility and reactivity in various solvents.

The synthesis of 3-Ethyl-1-methyl-1H-imidazol-3-ium hydroxide typically involves the reaction of 3-ethylimidazole with methyl iodide followed by treatment with a base such as sodium hydroxide. This process yields the desired imidazolium salt with high purity and yield. The synthetic route is well-documented in the literature and can be adapted for large-scale production in industrial settings.

3-Ethyl-1-methyl-1H-imidazol-3-ium hydroxide exhibits several interesting properties that make it a valuable compound in various applications. One of its key features is its ability to form stable complexes with metal ions, which has led to its use in coordination chemistry and catalysis. Recent studies have shown that imidazolium salts, including 3-Ethyl-1-methyl-1H-imidazol-3-ium hydroxide, can act as efficient ligands for transition metals, enhancing their catalytic activity in reactions such as hydrogenation and oxidation.

In the field of pharmaceutical research, 3-Ethyl-1-methyl-1H-imidazol-3-ium hydroxide has shown promise as a potential therapeutic agent. Imidazolium salts are known for their antimicrobial properties, and several studies have demonstrated that compounds like 3-Ethyl-1-methyl-1H-imidazol-3-ium hydroxide exhibit potent activity against a range of bacteria and fungi. This makes them attractive candidates for the development of new antibiotics and antifungal agents.

Beyond antimicrobial applications, 3-Ethyl-1-methyl-1H-imidazol-3-ium hydroxide has also been investigated for its potential use in drug delivery systems. Imidazolium salts can be incorporated into nanoparticles or liposomes to enhance the solubility and bioavailability of poorly soluble drugs. This approach has shown promising results in improving the therapeutic efficacy of various drugs while reducing side effects.

The environmental impact of imidazolium salts is another area of active research. While these compounds are generally considered to be environmentally friendly compared to traditional organic solvents, their biodegradability and toxicity need to be carefully evaluated. Recent studies have focused on developing biodegradable imidazolium salts that can be used as green solvents or additives in various industrial processes without causing significant environmental harm.

In conclusion, 3-Ethyl-1-methyl-1H-imidazol-3-ium hydroxide (CAS No. 250358-46-4) is a versatile compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for various industrial and medical uses. Ongoing research continues to uncover new applications and improve our understanding of this fascinating compound.